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Compound of Interest

2-(4-Bromophenyl)ethylamine
Compound Name:
hydrochloride

Cat. No.: B1342784

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of 2-(4-
Bromophenyl)ethylamine hydrochloride, a compound of interest in various research and
development applications.

Chemical Identity and Formula

2-(4-Bromophenyl)ethylamine hydrochloride is the hydrochloride salt of 2-(4-
bromophenyl)ethanamine. Its chemical structure incorporates a bromophenyl group attached to
an ethylamine chain.

The molecular formula for 2-(4-Bromophenyl)ethylamine hydrochloride is CsH11BrCIN.[1]

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the molecular formula and the standard atomic weights of the
constituent elements.

Table 1: Atomic Weights of Constituent Elements
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Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011

Hydrogen H 1.008[2][3][4][5]

Bromine Br 79.904[6][71[8]1[9]

Chlorine Cl 35.453[10][11]

Nitrogen N 14.007[12][13]

Table 2: Molecular Weight Calculation

Atomic Weight Total Weight (

Element Symbol Count
(g/mol) g/mol)

Carbon C 8 12.011 96.088
Hydrogen H 11 1.008 11.088
Bromine Br 1 79.904 79.904
Chlorine Cl 1 35.453 35.453
Nitrogen N 1 14.007 14.007
Total 236.540

The calculated molecular weight of 2-(4-Bromophenyl)ethylamine hydrochloride is 236.54

g/mol . Areported value for the molecular weight is 236.537 g/mol .[1]

Note on Experimental Protocols and Visualizations

The determination of a compound's molecular weight is a fundamental calculation based on its

chemical formula and the atomic weights of its elements. As such, detailed experimental

protocols for its determination (beyond standard analytical techniques like mass spectrometry)

and complex signaling pathway diagrams are not applicable to this specific topic. The logical

relationship for the calculation is a straightforward summation as outlined in Table 2.
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For researchers interested in the experimental determination of molecular weight, techniques
such as mass spectrometry provide a direct and accurate measurement. The workflow for such
an experiment is generally standardized.

Diagram 1: Conceptual Workflow for Molecular Weight Determination

Sample Preparation Analysis Data Output Result

2-(4-Bromophgnyl)ethylamlne Introduction B Mass Spectrometry Detection B Mass-to-Charge Ratio (m/z) Data Interpretation » Molecular Weight
hydrochloride Sample

Click to download full resolution via product page

A simplified workflow for determining molecular weight using mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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